2-(Diphenylmethoxy)-N-methylethylamine

Specification

• CAS No.: 17471-10-2
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 2-benzhydryloxy-N-methylethanamine
• Standard InChI: InChI=1S/C16H19NO/c1-17-12-13-18-16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16-17H,12-13H2,1H3
• Standard InChI Key: AGSLYHYWLYGAOU-UHFFFAOYSA-N
• SMILES: CNCCOC(C1=CC=CC=C1)C2=CC=CC=C2
• Canonical SMILES: CNCCOC(C1=CC=CC=C1)C2=CC=CC=C2

Introduction

Chemical Properties

Physical Characteristics

2-(Diphenylmethoxy)-N-methylethylamine exists as an oil at room temperature with a pale yellow to yellow coloration. The compound has specific physical properties that are crucial for its identification and handling, as detailed in Table 1.

Table 1: Physical Properties of 2-(Diphenylmethoxy)-N-methylethylamine

Property	Value	Note
Physical State	Oil	At room temperature
Color	Pale Yellow to Yellow	-
Boiling Point	147-148 °C	At 1.5 Torr pressure
Density	1.030±0.06 g/cm³	Predicted value
Melting Point	Not specified	For free base form
Salt Form M.P.	159 °C	For maleate salt

The maleate salt form of the compound forms white crystals upon recrystallization from ethyl ether, which can be useful for purification and handling purposes.

Molecular Properties

The molecule possesses specific chemical properties that influence its reactivity, solubility, and pharmacological behavior. Key molecular properties include:

• A pKa value of 9.46±0.10 (predicted), indicating its basic nature

• A diphenylmethoxy group that contributes to its lipophilicity

• A secondary amine function that provides a site for hydrogen bonding and further chemical modifications

• Structural similarity to diphenhydramine, with pharmacological implications

Solubility and Stability

The compound shows limited solubility in common organic solvents. According to available data, it is slightly soluble in chloroform and methanol. The recommended storage temperature of 2-8°C suggests potential stability issues at higher temperatures, requiring refrigeration for long-term storage. This temperature requirement is particularly important for maintaining the compound's purity during extended storage periods.

Applications and Uses

Pharmaceutical Applications

The primary application of 2-(Diphenylmethoxy)-N-methylethylamine lies in pharmaceutical research and development. Specifically, it is used in the preparation of H1 and H2 receptor antagonists containing diphenhydramine derivatives. This makes the compound particularly valuable in the development of antihistamine medications that target allergic reactions and inflammatory responses.

Analytical Chemistry Applications